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Compound of Interest

Compound Name: SCR130

Cat. No.: B8180924 Get Quote

Disclaimer: No specific public data was found for a compound designated "SCR130." The

following guidance is based on established best practices for handling potentially hazardous,

novel chemical compounds in a laboratory setting. Researchers must always consult the

specific Safety Data Sheet (SDS) provided by the manufacturer for complete and accurate

safety information.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals. It outlines the necessary personal protective equipment

(PPE), and the operational and disposal plans required for the safe handling of chemical

compounds like SCR130.

Personal Protective Equipment (PPE)
The primary line of defense against chemical exposure is the consistent and correct use of

PPE.[1][2] A thorough hazard assessment of the specific tasks and the chemical's properties

should always be performed to ensure the highest level of protection.[3][4]

Minimum PPE Requirements:

Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the

minimum requirement.[3] For tasks with a splash hazard, such as transferring solutions,

chemical splash goggles should be worn. A face shield, worn over safety glasses or goggles,

is necessary when there is a risk of a significant splash, explosion, or highly exothermic

reaction.
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Hand Protection: Disposable nitrile gloves are standard for incidental contact. If direct or

prolonged contact is anticipated, double-gloving or using gloves with a higher chemical

resistance rating is recommended. Always consult the manufacturer's glove compatibility

charts for specific chemicals. Gloves should be removed and replaced immediately after

known contact with a chemical.

Body Protection: A laboratory coat is mandatory to protect clothing and skin from splashes.

For handling highly toxic or corrosive materials, a chemically resistant apron or coveralls

may be necessary. All protective clothing should be buttoned, and appropriate shoes that

cover the entire foot are required.

Respiratory Protection: Work with volatile compounds or fine powders should be conducted

within a certified chemical fume hood or other ventilated enclosure. If engineering controls

are not sufficient to maintain exposure below permissible limits, a respirator may be required.

Respirator use requires a formal program, including fit testing and training.

Quantitative Data Summary for PPE Selection
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Protection Type Equipment Specification Use Case

Eye Protection
ANSI Z87.1 Compliant Safety

Glasses

Minimum requirement for all

lab activities.

Chemical Splash Goggles
Handling liquids, risk of

splashes.

Face Protection
Full-Face Shield (worn with

glasses/goggles)

Dispensing large volumes,

highly reactive chemicals.

Hand Protection Disposable Nitrile Gloves
Incidental contact, non-

corrosive materials.

Chemical-Resistant Gloves

(e.g., Neoprene, Butyl)

Prolonged contact, handling

corrosive or highly toxic

substances.

Body Protection Standard Lab Coat General laboratory use.

Chemically Resistant

Apron/Gown

Handling large quantities of

hazardous materials.

Respiratory Chemical Fume Hood
Handling volatile substances

or fine powders.

Protection N95 Respirator or higher
When engineering controls are

insufficient (requires fit testing).

Operational Plan: Step-by-Step Handling Protocol
Adhering to a standardized operational procedure minimizes the risk of exposure and

accidents.

Preparation: Before handling SCR130, review the Safety Data Sheet (SDS) thoroughly.

Ensure all necessary PPE is available and in good condition. Designate and prepare a

specific work area, preferably within a chemical fume hood.

Weighing and Transfer: For solid compounds, weigh the material in a fume hood or other

contained space to avoid inhaling dust particles. When transferring liquids, do so slowly and

carefully to avoid splashing. Use appropriate tools like spatulas and funnels.
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In-Experiment Use: Keep all containers with SCR130 clearly labeled and sealed when not in

immediate use. Maintain situational awareness to prevent spills and cross-contamination.

Post-Handling: After completing the work, decontaminate the work area and any equipment

used. Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then

goggles, then lab coat).

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.
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Caption: Experimental workflow for handling SCR130.
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation: Do not mix different types of chemical waste. Segregate waste streams

based on compatibility (e.g., halogenated solvents, non-halogenated solvents, solid waste).

Solid Waste: Dispose of all items that have come into direct contact with SCR130, such as

gloves, weigh boats, and pipette tips, in a designated solid hazardous waste container.

Liquid Waste: Collect all liquid waste containing SCR130 in a clearly labeled, sealed, and

chemically compatible container. Do not overfill waste containers.

Labeling and Storage: Ensure all waste containers are accurately labeled with "Hazardous

Waste" and list all chemical constituents. Store waste in a designated satellite accumulation

area away from general work areas.

Final Disposal: Arrange for the collection of the hazardous waste by the institution's

Environmental Health and Safety (EHS) department for final, compliant disposal.
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Caption: Disposal plan for SCR130-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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